Cas no 13401-95-1 (Butanedioic acid,2-methylene-, 1,4-dipropyl ester)
13401-95-1 structure
Product Name:Butanedioic acid,2-methylene-, 1,4-dipropyl ester
CAS No:13401-95-1
MF:C11H18O4
MW:214.258224010468
CID:227889
PubChem ID:241085
Update Time:2025-04-19
Butanedioic acid,2-methylene-, 1,4-dipropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-methylene-, 1,4-dipropyl ester
- dipropyl 2-methylidenebutanedioate
- Dipropyl itaconate
- Itaconic acid dipropyl ester
- Dipropyl 1-propene-2,3-dicarboxylate
- 2-Methylenesuccinic acid dipropyl ester
- 2-Methylenebutanedioic acid dipropyl ester
- 1-Propene-2,3-dicarboxylic acid dipropyl ester
- 13401-95-1
- DTXSID90286891
- NSC-48187
- NSC48187
- SCHEMBL481222
-
- Inchi: 1S/C11H18O4/c1-4-6-14-10(12)8-9(3)11(13)15-7-5-2/h3-8H2,1-2H3
- InChI Key: DFQSWFGKYUFIFW-UHFFFAOYSA-N
- SMILES: O(C(CC(=C)C(=O)OCCC)=O)CCC
Computed Properties
- Exact Mass: 214.12054
- Monoisotopic Mass: 214.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Butanedioic acid,2-methylene-, 1,4-dipropyl ester Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
13401-95-1 (Butanedioic acid,2-methylene-, 1,4-dipropyl ester) Related Products
- 547-65-9(α-Methylene-γ-butyrolactone)
- 2170-03-8(Itaconic Anhydride)
- 3070-65-3(ethyl 2-Methylenebutyrate)
- 57718-07-7(Monoethyl itaconate)
- 617-52-7(1,4-dimethyl 2-methylidenebutanedioate)
- 2409-52-1(2-\u200bMethylene-butanedioic acid 1,\u200b4-\u200bdiethyl ester)
- 2155-60-4(Dibutyl itaconate)
- 2287-83-4(bis(2-Ethylhexyl)itaconate(stabilizedwithHQ))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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